Cas no 82504-44-7 (Butanoic acid, 2-methyl-, chloromethyl ester)

Butanoic acid, 2-methyl-, chloromethyl ester is a versatile chemical intermediate used in organic synthesis and specialty chemical production. Its reactive chloromethyl group enables efficient functionalization, making it valuable for constructing complex molecules in pharmaceuticals, agrochemicals, and polymer applications. The ester's branched alkyl chain enhances solubility in organic solvents, facilitating controlled reactions. It serves as a precursor for further derivatization, including nucleophilic substitutions or cross-coupling reactions. Proper handling is required due to its lachrymatory and moisture-sensitive nature. Storage under inert conditions is recommended to maintain stability. This compound is particularly useful in fine chemical synthesis where selective reactivity and structural modification are critical.
Butanoic acid, 2-methyl-, chloromethyl ester structure
82504-44-7 structure
Product Name:Butanoic acid, 2-methyl-, chloromethyl ester
CAS No:82504-44-7
MF:C6H11ClO2
MW:150.603341341019
CID:4203644
PubChem ID:15454620
Update Time:2025-05-21

Butanoic acid, 2-methyl-, chloromethyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 2-methyl-, chloromethyl ester
    • chloromethyl2-methylbutanoate
    • EN300-375320
    • SCHEMBL4062275
    • 82504-44-7
    • chloromethyl 2-methylbutanoate
    • Monochloromethyl 2-methylbutyrate
    • AKOS006383654
    • MGAJDLGBTVHGNZ-UHFFFAOYSA-N
    • Inchi： 1S/C6H11ClO2/c1-3-5(2)6(8)9-4-7/h5H,3-4H2,1-2H3
    • InChI Key： MGAJDLGBTVHGNZ-UHFFFAOYSA-N
    • SMILES： C(OCCl)(=O)C(C)CC

Computed Properties

  • Exact Mass: 150.0447573Da
  • Monoisotopic Mass: 150.0447573Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 93.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 26.3Ų

Butanoic acid, 2-methyl-, chloromethyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Ambeed
A1106329-1g
Chloromethyl 2-methylbutanoate
 82504-44-7 95%
1g
 $649.0 2025-04-16
Ambeed
A1106329-5g
Chloromethyl 2-methylbutanoate
 82504-44-7 95%
5g
 $1310.0 2025-04-16
Enamine
EN300-375320-0.05g
chloromethyl 2-methylbutanoate
 82504-44-7 95%
0.05g
 $162.0 2023-03-02
Enamine
EN300-375320-0.1g
chloromethyl 2-methylbutanoate
 82504-44-7 95%
0.1g
 $241.0 2023-03-02
Enamine
EN300-375320-0.25g
chloromethyl 2-methylbutanoate
 82504-44-7 95%
0.25g
 $347.0 2023-03-02
Enamine
EN300-375320-0.5g
chloromethyl 2-methylbutanoate
 82504-44-7 95%
0.5g
 $546.0 2023-03-02
Enamine
EN300-375320-1.0g
chloromethyl 2-methylbutanoate
 82504-44-7 95%
1g
 $0.0 2023-06-07
Enamine
EN300-375320-2.5g
chloromethyl 2-methylbutanoate
 82504-44-7 95%
2.5g
 $1370.0 2023-03-02
Enamine
EN300-375320-5.0g
chloromethyl 2-methylbutanoate
 82504-44-7 95%
5.0g
 $2028.0 2023-03-02
Enamine
EN300-375320-10.0g
chloromethyl 2-methylbutanoate
 82504-44-7 95%
10.0g
 $3007.0 2023-03-02

Butanoic acid, 2-methyl-, chloromethyl ester Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:82504-44-7)Butanoic acid, 2-methyl-, chloromethyl ester
Order Number:A1053731
Stock Status:in Stock
Quantity:5g/1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 17:38
Price ($):1179.0/584.0
Email:sales@amadischem.com

Butanoic acid, 2-methyl-, chloromethyl ester Related Literature

Related Categories

82504-44-7 (Butanoic acid, 2-methyl-, chloromethyl ester) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:82504-44-7)Butanoic acid, 2-methyl-, chloromethyl ester
A1053731
Purity:99%/99%
Quantity:5g/1g
Price ($):1179.0/584.0
Email